Cas no 2228309-35-9 (N-(3-cyclopentylpropyl)hydroxylamine)

N-(3-cyclopentylpropyl)hydroxylamine structure
2228309-35-9 structure
Product Name:N-(3-cyclopentylpropyl)hydroxylamine
CAS No:2228309-35-9
MF:C8H17NO
MW:143.226682424545
CID:6172970
PubChem ID:90791528
Update Time:2024-01-15

N-(3-cyclopentylpropyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • N-(3-cyclopentylpropyl)hydroxylamine
    • EN300-2006213
    • 2228309-35-9
    • Inchi: 1S/C8H17NO/c10-9-7-3-6-8-4-1-2-5-8/h8-10H,1-7H2
    • InChI Key: GAHNKYOCKZXOSA-UHFFFAOYSA-N
    • SMILES: ONCCCC1CCCC1

Computed Properties

  • Exact Mass: 143.131014166g/mol
  • Monoisotopic Mass: 143.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 79.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 32.3Ų

N-(3-cyclopentylpropyl)hydroxylamine Pricemore >>

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